3-Furancarboxaldehyde, 5-(trimethylsilyl)-
Cat. No. B3345458
M. Wt: 168.26 g/mol
InChI Key: TUTJQLMKDUIGHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05059611
Procedure details
n-Butyl lithium (a 2.5 m solution in hexane; 28.8 ml, 72 mmol) was added to a solution of morpholine (6.28 ml, 72 mmol) in tetrahydrofuran (700 ml) at -78° under argon. After 20 minutes, 3-furaldehyde (7.0 g, 72 mmol) was added. After another 20 minutes, sec-butyl lithium (a 1.3 m solution in cyclohexane; 55.4 ml, 72 mmol) was added dropwise and stirring continued at -78° for 7 hours before trimethylsilyl chloride (27 ml, 216 mmol) was added. Stirring was continued overnight (14 hours) while the cooling bath was allowed to attain room temperature. The solution was poured into ice cold 10% (v/v) hydrochloric acid (200 ml) and after stirring at 0° for 10 minutes, the layers were separated. The aqueous phase was extracted with diethyl ether. All the organic phases were combined, dried (magnesium sulfate) and evaporated down to give a light brown oil, which was purified by flash chromatography on silica using 2% ethyl ether/hexane. Fractions with Rf of about 0.30 (silica, 10% ethyl ether/hexane) on evaporation gave the title aldehyde as a light yellow oil, b.p. 48°-50°/0.25 torr.
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Reaction Step Seven
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REACTION_CXSMILES
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C([Li])CCC.N1CCOCC1.[O:12]1[CH:16]=[CH:15][C:14]([CH:17]=[O:18])=[CH:13]1.C([Li])(CC)C.[CH3:24][Si:25](Cl)([CH3:27])[CH3:26].Cl>CCCCCC.O1CCCC1.C1CCCCC1>[CH3:24][Si:25]([CH3:27])([CH3:26])[C:16]1[O:12][CH:13]=[C:14]([CH:17]=[O:18])[CH:15]=1
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6.28 mL
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700 mL
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27 mL
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Step Seven
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See reaction.notes.procedure_details.
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After another 20 minutes
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20 min
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55.4 ml, 72 mmol) was added dropwise
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was added
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was continued overnight
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8 (± 8) h
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(14 hours)
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14 h
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to attain room temperature
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after stirring at 0° for 10 minutes
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10 min
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the layers were separated
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The aqueous phase was extracted with diethyl ether
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dried (magnesium sulfate)
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evaporated down
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to give a light brown oil, which
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was purified by flash chromatography on silica using 2% ethyl ether/hexane
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CUSTOM
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Fractions with Rf of about 0.30 (silica, 10% ethyl ether/hexane) on evaporation
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Outcomes
Product
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
